molecular formula C11H8ClN3O3S B8333202 2-Methylsulfanyl-4-(3-chloro-4-nitrophenoxy)-pyrimidine

2-Methylsulfanyl-4-(3-chloro-4-nitrophenoxy)-pyrimidine

Cat. No.: B8333202
M. Wt: 297.72 g/mol
InChI Key: HZWWISRVCGXAFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylsulfanyl-4-(3-chloro-4-nitrophenoxy)-pyrimidine is a useful research compound. Its molecular formula is C11H8ClN3O3S and its molecular weight is 297.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8ClN3O3S

Molecular Weight

297.72 g/mol

IUPAC Name

4-(3-chloro-4-nitrophenoxy)-2-methylsulfanylpyrimidine

InChI

InChI=1S/C11H8ClN3O3S/c1-19-11-13-5-4-10(14-11)18-7-2-3-9(15(16)17)8(12)6-7/h2-6H,1H3

InChI Key

HZWWISRVCGXAFP-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=N1)OC2=CC(=C(C=C2)[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

160 mg (6.34 mmol) 95% sodium hydride was given to a solution of 1.00 g (5.76 mmol) 3-chloro-4-nitrophenol in 15 ml DMF. Stirring was continued for 30 min. at room temperature. 925 mg (5.76 mmol) 4-chloro-2-methylsulfanyl-pyrimidine was added and the mixture heated to 80° C. for 16 h. The reaction mixture was evaporated, taken up with water and extracted with ethyl acetate. The organic phase was extracted with water, dried (sodium sulphate) and evaporated. The obtained material was dissolved in ethyl acetate and purified by chromatography over silica (ethyl acetate/n-heptane) to give 1.10 g (64%) 4-(3-chloro-4-nitro-phenoxy)-2-methylsulfanyl-pyrimidine.
Quantity
160 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
925 mg
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Four

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